Cas no 2172434-96-5 (1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride)
1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
- EN300-1461508
- [1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
- 2172434-96-5
-
- Inchi: 1S/C10H15ClN2O4S2/c1-8-9(7-19(11,16)17)6-13(12-8)10-2-4-18(14,15)5-3-10/h6,10H,2-5,7H2,1H3
- InChI Key: MKDPJSMNXYQUQU-UHFFFAOYSA-N
- SMILES: ClS(CC1C(C)=NN(C=1)C1CCS(CC1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 326.0161770g/mol
- Monoisotopic Mass: 326.0161770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 103Ų
1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1461508-1.0g |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1461508-50mg |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 50mg |
$1020.0 | 2023-09-29 | ||
| Enamine | EN300-1461508-100mg |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 100mg |
$1068.0 | 2023-09-29 | ||
| Enamine | EN300-1461508-250mg |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 250mg |
$1117.0 | 2023-09-29 | ||
| Enamine | EN300-1461508-500mg |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 500mg |
$1165.0 | 2023-09-29 | ||
| Enamine | EN300-1461508-1000mg |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 1000mg |
$1214.0 | 2023-09-29 | ||
| Enamine | EN300-1461508-2500mg |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 2500mg |
$2379.0 | 2023-09-29 | ||
| Enamine | EN300-1461508-5000mg |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 5000mg |
$3520.0 | 2023-09-29 | ||
| Enamine | EN300-1461508-10000mg |
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride |
2172434-96-5 | 10000mg |
$5221.0 | 2023-09-29 |
1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
Recent Advances in the Study of 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS: 2172434-96-5)
The compound 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS: 2172434-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonyl chloride derivative, characterized by its pyrazole and thiane-1,1-dioxide moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.
One of the key areas of research involving this compound is its role as a building block for the synthesis of sulfonamide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the preparation of selective JAK2 inhibitors, which are pivotal in the treatment of myeloproliferative disorders. The study highlighted the compound's reactivity with primary and secondary amines, yielding sulfonamide derivatives with enhanced binding affinity and pharmacokinetic properties. The structural flexibility of the pyrazole ring further allows for fine-tuning of inhibitor specificity.
In addition to its applications in kinase inhibition, recent investigations have explored the anti-inflammatory potential of derivatives synthesized from 2172434-96-5. A preclinical study conducted by researchers at the University of Cambridge revealed that sulfonamide analogs derived from this compound exhibited potent inhibition of NF-κB signaling, a critical pathway in chronic inflammatory diseases. The study reported a significant reduction in pro-inflammatory cytokine levels in murine models, suggesting promise for the development of novel anti-inflammatory therapeutics.
From a synthetic chemistry perspective, advancements in the scalable production of 2172434-96-5 have also been reported. A 2024 patent application by a leading pharmaceutical company detailed an optimized, high-yield synthesis route that minimizes the formation of byproducts, addressing previous challenges in industrial-scale manufacturing. This development is expected to facilitate broader access to the compound for research and drug development purposes.
Despite these promising findings, challenges remain in the clinical translation of derivatives based on 2172434-96-5. Issues such as metabolic stability and off-target effects require further investigation. Ongoing research aims to elucidate the structure-activity relationships (SAR) of these compounds to optimize their therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to drive progress in this area.
In conclusion, 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS: 2172434-96-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and anti-inflammatory therapy. Continued research into its derivatives and synthetic methodologies holds significant potential for the discovery of novel therapeutic agents.
2172434-96-5 (1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)